Cas no 81675-81-2 (Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-)

• Product Name: Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-
• CAS No: 81675-81-2
• MF: C₁₀H₂₇N₄P
• MW: 234.321942567825
• CID: 708153
• PubChem ID: 57652790
• Update Time: 2025-05-30

Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-
• N-[tert-butylimino-bis(dimethylamino)-λ⁵-phosphanyl]-N-methylmethanamine
• Phosphazene base P1-t-Bu
• Tert-Butylimino-Tris(Dimethylamino)Phosphorane
• N'''-tert-butyl-N,N,N',N',N'',N''-hexamethylphosphorimidic triamide
• tert-butyliminotris(dimethylamino)phosphorane
• (Tert-Butylimino)tris(dimethylamino)phosphorane
• N′′′-(1,1-Dimethylethyl)-N,N,N′,N′,N′′,N′′-hexamethylphosphorimidic triamide (ACI)
• 1-tert-Butyl-2,2,2-tris(dimethylamino)phosphazene
• N′′′-(tert-Butyl)-N,N,N′,N′,N′′,N′′-hexamethylphosphorimidic triamide
• P1-Tert-butyl
• t-BuP1
• N-[tert-butylimino-bis(dimethylamino)-lambda5-phosphanyl]-N-methylmethanamine
• [(tert-butylimino)bis(dimethylamino)-
• N'''-tert-butyl-N,N,N',N', N'',N''-hexamethylphosphorimidic triamide
• 81675-81-2
• N'''-tert-butyl-N,N, N',N',N'',N''-hexamethylphosphorimidic triamide
• YRNOSHBJMBLOSL-UHFFFAOYSA-N
• Phos- Phasen
• N'''-tert-butyl-N,N,N',N',N'',N''-hexamethyl-phosphorimidic triamide
• E?-phosphanyl]dimethylamine
• N'''-tertbutyl-N,N,N',N',N'',N''-hexamethylphosphorimidic triamide
• SCHEMBL246865
• DTXSID00400667
• Phosphazene base P1-t-Bu, >=97.0% (GC)

• MDL： MFCD00145111
• Inchi： 1S/C10H27N4P/c1-10(2,3)11-15(12(4)5,13(6)7)14(8)9/h1-9H3
• InChI Key： YRNOSHBJMBLOSL-UHFFFAOYSA-N
• SMILES： N(=P(N(C)C)(N(C)C)N(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 234.19700
• Monoisotopic Mass: 234.19733388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Color/Form: colourless
• Density: 0.921 g/mL at 25 °C(lit.)
• Boiling Point: 175 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.463
• PSA: 31.89000
• LogP: 2.41590
• Solubility: Not determined

Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H340-H350
• Warning Statement： P201-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338-P308+P313
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Additional information on Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-

Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- (CAS No. 81675-81-2): A Comprehensive Overview in Modern Chemical Biology

Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-, identified by its CAS number 81675-81-2, is a highly specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organophosphorus compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex biomolecules and drug candidates. The presence of multiple methyl groups and a phosphorimidic core imparts distinct reactivity and stability, making it a versatile building block for innovative chemical applications.

The compound's structure is defined by a central phosphorus atom bonded to three amide groups, each further substituted with methyl and tert-butyl groups. This arrangement results in a highly symmetric yet functional molecule that can participate in various organic transformations. The N'''-(1,1-dimethylethyl) moiety, in particular, enhances the compound's solubility and reactivity under specific conditions, facilitating its use in synthetic protocols.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents that leverage advanced chemical scaffolds. Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- has emerged as a critical intermediate in the synthesis of protease inhibitors and kinase inhibitors, which are pivotal in treating a wide range of diseases, including cancer and infectious disorders. Its ability to form stable complexes with biological targets makes it an attractive candidate for drug design.

One of the most compelling aspects of this compound is its role in the development of next-generation antiviral agents. Researchers have utilized its unique structural features to create molecules that can disrupt viral replication mechanisms. For instance, studies have demonstrated that derivatives of Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- can inhibit the activity of viral proteases by forming covalent bonds with critical residues within the enzyme's active site. This approach has shown promise in preclinical trials for combating emerging viral threats.

The compound's stability under various reaction conditions also makes it suitable for large-scale synthesis and industrial applications. Its resistance to hydrolysis and oxidation allows for efficient purification and storage, reducing costs associated with production. Additionally, its compatibility with green chemistry principles has led to innovations in solvent-free reactions and catalytic processes, aligning with global efforts to minimize environmental impact.

Recent advancements in computational chemistry have further enhanced the utility of Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl-. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level, enabling researchers to design more effective derivatives with improved pharmacokinetic profiles. These simulations have been instrumental in predicting binding affinities and optimizing drug candidates for clinical trials.

The role of this compound extends beyond pharmaceutical applications into materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of catalysts for organic transformations. These catalysts exhibit high efficiency and selectivity, making them valuable tools in industrial chemical processes. Furthermore, research has shown that derivatives of this compound can enhance the performance of luminescent materials used in electronic displays and sensors.

In conclusion, Phosphorimidictriamide, N'''-(1,1-dimethylethyl)-N,N,N',N',N'',N''-hexamethyl- (CAS No. 81675-81-2) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it indispensable in the synthesis of innovative drug candidates and functional materials. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand even further, driving advancements across multiple disciplines.